Cas no 461-06-3 (Carnitine)

• Product Name: Carnitine
• CAS No: 461-06-3
• Molecular Formula: C₇H₁₅NO₃
• Molecular Weight: 161.1989
• CID: 93297
• PubChem ID: 288

Carnitine Properties

Names and Identifiers

• carnitine
• DL-Carnitine
• (R)-3-HYDROXY-4-(TRIMETHYLAMMONIO)BUTYRATE
• ((+-)-3-carboxy-2-hydroxy-propyl)-trimethyl-ammonium betaine
• [14C]-Vardenafil
• 4-[2-ethoxy-5-(4-ethyl-piperazine-1-sulfonyl)-phenyl]-9-methyl-7-propyl-3,5,6,8-tetrazabic
• 4-[2-eyhoxy-5-(4-ethylpiperazin-1-yl)sulfonyl-phenyl]-9-methyl-7-propyl-3,5,6,8-tetrazabicyclo[4,3,0] none 3,7,9 trien-2-one
• HSDB 7304
• Levitra
• Levitra (TN)
• levocarnitine
• S2515_Selleck
• STK642629
• UNII-UCE6F4125H
• Vardenafil
• Vardenafil (INN)
• vardenafilH
• Vivanza
• Carnitina
• 3-hydroxy-4-(trimethylammonio)butanoate
• Carnitine DL-form
• Carnitine [INN]
• (+-)-Carnitine
• Carnitine chloride
• D,L-carnitine
• d(+)-carnitine
• Carnicor
• Carnitinum [INN-Latin]
• Carnitina [INN-Spanish]
• PHIQHXFUZVPYII-UHFFFAOYSA-N
• AK113129
• 3-hydroxy-4-(trimethylazaniumyl)butanoate
• (1)-(3-Carboxy-2-hydroxypropyl)trimethylammonium hydroxide
• Novaine
• Excitine
• Miotonal
• Vitacarn
• Novain
• Carnum
• Miocor
• AMMONIUM, (3-CARBOXY-2-HYDROXYPRO
• 3-Hydroxy-4-(trimethylammonio)butanoate; Vitamin BT
• (R)-3-Carboxy-2-hydroxy-N,N,N-trimethyl-1-propanaminium, inner salt
• UNII-S7UI8SM58A
• Carnitin
• CARNITINE, DL-
• NSC 757390
• BCP02286
• 406-76-8
• S7UI8SM58A
• (+/-)-Carnitin
• CARNITINE [WHO-DD]
• ()-Carnitin
• HY-B0399A
• STL356005
• DB-052484
• 2-Hydroxy 3-carboxyalkyl trimethyl ammonium compound C4 (2h3cATMAC C4)
• CARNITINE [MART.]
• CHEBI:17126
• CHEMBL172513
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, inner salt,(2R)-
• CARNITINE DL-FORM [MI]
• (3-Carboxy-2-hydroxypropyl)trimethylammonium hydroxide inner salt
• AKOS006229283
• Levocarnitine;Vitamin B(T)
• BCP07697
• EN300-6389073
• NS00009461
• Carnitine
• CARNITINE [VANDF]
• MFCD00038747
• 461-06-3
• SY076118
• SCHEMBL21971
• DB-052482
• DA-72820
• NSC-757390
• L(-)-Carnitine
• EINECS 206-976-6
• DTXSID3022744
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt, (+-)-
• (R)-(3-Carboxy-2-hydroxypropyl)trimethylammonium, inner salt
• CS-4771
• Q243309
• Carnitine, (+/-)-
• Prestwick_877
• AMMONIUM, (3-CARBOXY-2-HYDROXYPROPYL)TRIMETHYL-, HYDROXIDE, inner salt, DL-
• F0001-2377

• InChIKey： PHIQHXFUZVPYII-UHFFFAOYSA-N
• Inchi： 1S/C7H15NO3/c1-8(2,3)5-6(9)4-7(10)11/h6,9H,4-5H2,1-3H3
• SMILES： O([H])C([H])(C([H])([H])C(=O)[O-])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 161.105
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 161.105
• Heavy Atom Count: 11
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 60.4

Experimental Properties

• LogP: -1.80650
• PSA: 60.36000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: No data available